Cas no 1251562-08-9 (6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251562-08-9
• MF: C₂₁H₂₀ClFN₂O₃S
• MW: 434.911506652832
• CID: 5395664
• Update Time: 2025-05-20

6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H20ClFN2O3S/c1-14-8-10-24(11-9-14)21(26)20-13-25(17-5-3-2-4-16(17)23)18-12-15(22)6-7-19(18)29(20,27)28/h2-7,12-14H,8-11H2,1H3
• InChI Key： SNVJXRHQFQQVBM-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C1=C([H])C([H])=C([H])C([H])=C1F)C([H])=C(C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])=O)S2(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251562-08-9, known as 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of multiple functional groups, including a chloro substituent, a fluorophenyl moiety, and a piperidine carbonate group, makes it a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of benzothiazine derivatives in the development of novel therapeutic agents. The benzothiazine core is particularly interesting because it exhibits a broad spectrum of biological activities, making it a valuable component in the design of drugs targeting various diseases. The specific modification of 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione with these particular substituents enhances its pharmacological properties, making it an attractive candidate for further investigation.

In the context of contemporary research, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Studies have indicated that benzothiazine derivatives can interact with specific enzymes and receptors, leading to therapeutic effects. For instance, the fluorophenyl group may contribute to enhanced binding affinity to target proteins, while the methylpiperidine-1-carbonyl moiety could influence metabolic stability and bioavailability. These structural elements collectively contribute to the compound's overall pharmacokinetic profile.

The chloro substituent on the benzothiazine ring is another critical feature that influences the compound's reactivity and biological activity. Chloro groups are often incorporated into drug molecules to enhance their binding interactions with biological targets. In this case, the chlorine atom may participate in hydrogen bonding or ionic interactions with residues in protein binding pockets, thereby improving the compound's efficacy. Additionally, the electron-withdrawing nature of chlorine can modulate electronic properties, affecting how the molecule interacts with biological systems.

Current research in chemical biology emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The synthesis and characterization of 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione have provided valuable insights into how different functional groups contribute to overall biological activity. By systematically modifying these substituents, researchers can fine-tune the compound's properties to achieve desired therapeutic effects.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. Benzothiazine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific arrangement of functional groups in 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione suggests that it may interact with receptors or enzymes involved in pathways relevant to conditions such as Alzheimer's disease or Parkinson's disease. Further investigation into its mechanism of action could uncover novel therapeutic strategies.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The fluorophenyl group in this compound is known to enhance metabolic stability and binding affinity. Fluorine atoms are small and electronegative, allowing them to participate in various non-covalent interactions without significantly altering the overall size or shape of the molecule. This property makes fluorinated compounds particularly attractive for drug development, as they can improve pharmacokinetic profiles while maintaining strong binding interactions with biological targets.

Another important consideration is the impact of solubility on drug delivery systems. The presence of polar functional groups such as carbonyls and amides influences solubility characteristics. In the case of 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione, these polar groups enhance water solubility, which is crucial for formulation development. Improved solubility can lead to better bioavailability and more effective drug delivery.

Computational modeling has become an indispensable tool in modern drug discovery. By using computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how a compound will interact with biological targets at an atomic level. These simulations have been instrumental in understanding how modifications like those present in 6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione influence binding affinity and specificity. Such insights can guide experimental efforts and accelerate the development process.

The synthesis of complex heterocyclic compounds like this one requires sophisticated organic chemistry techniques. Researchers have developed innovative synthetic routes that allow for efficient production while maintaining high purity standards. These synthetic strategies are essential for preparing enough material for both preclinical studies and potential clinical trials. Advances in synthetic methodologies continue to play a crucial role in expanding the library of potential drug candidates.

In conclusion,6-chloro-4-(2-fluorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS no 1251562-08-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound and related derivatives.